BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to DL-9-Anthrylalanine:
Structure, Properties, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: DL-9-Anthrylalanine
Cat. No.: B1258518
Get Quote
\ J

Executive Summary: This guide provides a comprehensive technical overview of DL-9-
Anthrylalanine, a synthetic, non-proteinogenic amino acid. Characterized by the presence of a
bulky, fluorescent anthracene moiety, this compound has become an invaluable tool for
researchers in biophysics, materials science, and drug development. We will delve into its core
molecular structure, chemical formula, physicochemical properties, and principal applications,
offering field-proven insights for scientists and development professionals. The inherent
fluorescence of the anthracene group makes it a superior intrinsic probe for studying peptide
structure, dynamics, and self-assembly.

Introduction to DL-9-Anthrylalanine

DL-9-Anthrylalanine is a racemic mixture of the D- and L-enantiomers of 9-Anthrylalanine.
Structurally, it is an analog of the common amino acid alanine, where a hydrogen atom on the
B-carbon is replaced by a 9-anthracenyl group. This substitution imparts unique photophysical
properties, transforming a simple amino acid into a powerful fluorescent reporter.

The primary scientific interest in this molecule stems from two key features of the anthracene
group:
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e Intrinsic Fluorescence: Anthracene is a well-characterized fluorophore. When incorporated
into a peptide or protein backbone, it serves as a sensitive probe whose fluorescence
emission can report on its local microenvironment, conformational changes, and binding
interactions.[1]

 TI-TT Stacking Potential: The large, planar aromatic surface of the anthracene ring promotes
strong, non-covalent Tt-1t stacking interactions. This property is exploited in materials science
for designing highly ordered, self-assembling peptide nanostructures.[2]

It is crucial to distinguish the DL-racemic mixture (CAS No: 76932-40-6) from its optically pure
enantiomers, such as L-3-(9-Anthryl)alanine (CAS No: 100896-08-0), as the stereochemistry is
critical for applications in biological systems, particularly in peptide synthesis where chiral
integrity is paramount.[3][4]

Molecular Structure and Chemical Identity

A precise understanding of the molecule's structure is fundamental to appreciating its function
and reactivity.

Chemical Formula and Molecular Weight

The chemical identity of DL-9-Anthrylalanine is defined by the following:
e Chemical Formula: C17H1sNO2[3][5]

e Molecular Weight: 265.31 g/mol [5]

IUPAC Nomenclature

The systematic name for the compound clarifies its structure and stereochemistry:
e Racemic Mixture: 2-amino-3-(anthracen-9-yl)propanoic acid

e L-Enantiomer: (2S)-2-amino-3-anthracen-9-ylpropanoic acid[5]

e D-Enantiomer: (2R)-2-amino-3-anthracen-9-ylpropanoic acid

The "DL" designation signifies an equimolar mixture of the D- and L-forms.
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Structural Visualization

The molecule consists of a central a-carbon bonded to an amino group (-NHz), a carboxylic
acid group (-COOH), a hydrogen atom, and a [3-carbon which is, in turn, linked to the 9-position
of the anthracene ring system.

Caption: 2D structure of 9-Anthrylalanine.

Physicochemical Properties

The properties of DL-9-Anthrylalanine are dominated by its large, hydrophobic anthracene
group, which influences its solubility, and its zwitterionic amino acid backbone.

Property Value Source
CAS Number 76932-40-6 [3]
Molecular Formula C17H1sNO2 [3][5]
Molecular Weight 265.312 g/mol [3]
Topological Polar Surface Area  63.3 A2 [5]
Predicted LogP 3.64770 [3]
Hydrogen Bond Donors 2 [5]
Hydrogen Bond Acceptors 3 [5]

The most significant property is its fluorescence. The anthracene moiety acts as a
chromophore and fluorophore, typically exhibiting strong absorption in the UV range (around
350-380 nm) and emitting fluorescence in the blue-violet region (around 400-430 nm). The
exact wavelengths and quantum yield are highly sensitive to the local solvent polarity and
molecular environment, making it an excellent probe for studying biomolecular interactions.[6]

lllustrative Synthesis Protocol

The synthesis of DL-9-Anthrylalanine can be achieved through various organic chemistry
routes. A common and reliable method is a variation of the malonic ester synthesis, which
builds the amino acid from a protected glycine equivalent.
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Causality of Experimental Choices

The chosen pathway involves two primary stages: alkylation and hydrolysis/decarboxylation.

» Alkylation: Diethyl acetamidomalonate is used as the nucleophile. Its a-carbon is acidic and
easily deprotonated by a mild base (like sodium ethoxide) because the negative charge is
stabilized by two adjacent ester groups. This forms a stable enolate that can then react with
an electrophile. 9-(Chloromethyl)anthracene serves as the electrophile, providing the bulky
side chain. This is a classic Sn2 reaction.

e Hydrolysis & Decarboxylation: Strong acidic conditions (e.g., refluxing HCI) are required to
hydrolyze both the ester groups and the acetamido protecting group simultaneously. The
resulting malonic acid derivative is unstable at high temperatures and readily undergoes
decarboxylation (loss of CO2) to yield the final racemic amino acid product.

Step-by-Step Methodology

o Step 1: Alkylation of Diethyl Acetamidomalonate

o In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve diethyl
acetamidomalonate in anhydrous ethanol.

o Add one molar equivalent of sodium ethoxide to the solution and stir until a clear solution
of the sodium enolate is formed.

o Slowly add one molar equivalent of 9-(chloromethyl)anthracene dissolved in a minimal
amount of a suitable solvent like THF or DMF.

o Heat the reaction mixture to reflux and monitor by TLC until the starting material is
consumed.

o Cool the reaction, neutralize with a weak acid, and remove the solvent under reduced
pressure.

o Purify the resulting crude product (diethyl 2-acetamido-2-(anthracen-9-ylmethyl)malonate)
via column chromatography or recrystallization.

e Step 2: Hydrolysis and Decarboxylation
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o Suspend the purified intermediate from Step 1 in a concentrated aqueous acid solution
(e.g., 6M HCI).

o Heat the mixture to reflux for several hours until hydrolysis is complete (can be monitored
by TLC or LC-MS).

o Cool the reaction mixture. The product, DL-9-Anthrylalanine hydrochloride, may
precipitate.

o Isolate the solid by filtration. To obtain the zwitterionic form, dissolve the hydrochloride salt
in water and adjust the pH to its isoelectric point using a base like ammonium hydroxide,
causing the final product to precipitate.

o Filter, wash with cold water and diethyl ether, and dry under vacuum to yield pure DL-9-
Anthrylalanine.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of DL-9-Anthrylalanine.

Key Applications in Research and Development

The unique structural and photophysical properties of 9-Anthrylalanine make it a versatile tool
for probing complex biological and material systems.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1258518/docs?utm_src=pdf-body#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs?utm_src=pdf-body#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs?utm_src=pdf-body#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs?utm_src=pdf-body-img#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/product/b1258518/docs?utm_src=pdf-body#a-technical-guide-to-dl-9-anthrylalanine-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Fluorescent Probing of Peptides and Proteins: When incorporated into a peptide sequence
via solid-phase peptide synthesis (SPPS), the fluorescence of the anthrylalanine residue can
be used to monitor protein folding, conformational dynamics, and ligand binding events in
real-time.[1] Changes in the local environment upon binding or folding often lead to
measurable shifts in fluorescence emission wavelength or intensity.

o Materials Science and Peptide Self-Assembly: The anthracene moiety provides a strong
driving force for the self-assembly of peptides into ordered nanostructures like fibers, gels,
and nanotubes.[2] The directional Tt-1t stacking interactions guide the peptide molecules into
highly organized alignments, a principle used in the development of novel biomaterials and
organic electronics.[2][7]

e Drug Development and Delivery: In the design of peptide-based therapeutics, incorporating a
fluorescent tag like anthrylalanine allows for the tracking and localization of the drug within
biological systems. It can also be used in high-throughput screening assays to study drug-
target interactions through fluorescence polarization or FRET (FOrster Resonance Energy
Transfer) techniques.

Conclusion

DL-9-Anthrylalanine is more than just a chemical compound,; it is a sophisticated molecular
tool that bridges the gap between chemistry, biology, and materials science. Its well-defined
structure, characterized by the C17H1sNO2 formula, combines an amino acid backbone with a
powerful anthracene fluorophore. This unique combination provides researchers with an
indispensable probe for elucidating complex molecular interactions, studying protein dynamics,
and engineering novel self-assembling nanomaterials. A thorough understanding of its structure
and properties is the first step toward leveraging its full potential in advanced scientific
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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